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Compound of Interest

Compound Name: 3-Aminoheptane

Cat. No.: B1595020

For Researchers, Scientists, and Drug Development Professionals

This guide provides comprehensive safety and handling information for 3-aminoheptane (also
known as 3-heptanamine or 1-ethylpentylamine), a chemical intermediate used in various
organic syntheses. Adherence to these guidelines is crucial to ensure a safe laboratory
environment and minimize risks associated with the handling of this compound.

Chemical and Physical Properties

A summary of the key physical and chemical properties of 3-aminoheptane is presented
below. This information is essential for understanding its behavior and potential hazards.
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Property Value Source
CAS Number 28292-42-4 [1]
Molecular Formula C7H17N [1]
Molecular Weight 115.22 g/mol

Appearance Colorless liquid [2]
Odor Amine-like [2]
Boiling Point 142 - 144 °C [2]
Flash Point 40 °C (104 °F)

Density 0.777 g/lcm3

pH 11.45 (10 g/L in water at 20°C)  [2][3]
Vapor Pressure 5.03 mmHg at 25°C

Toxicological Data

The toxicological profile of 3-aminoheptane is not extensively characterized. The primary
available data point is for acute toxicity via the intraperitoneal route in mice.

Test Type Species Route Dose Effect Source

Intraperitonea Lethal dose,
LD50 Mouse 70 mg/kg ) [1]
| 50 percent kill

Note: "Details of toxic effects not reported other than lethal dose value."[1] Data on other routes
of exposure (oral, dermal, inhalation) and other toxicological endpoints (e.g., carcinogenicity,
mutagenicity) are not readily available.[1][4][5]

Hazard Identification and Classification

3-Aminoheptane is classified as a hazardous substance. The following table summarizes its
hazard classifications.
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Hazard Class

Category Hazard Statement

H226: Flammable liquid and

Flammable liquids 3

vapor

) S H314: Causes severe skin

Skin corrosion/irritation 1B

burns and eye damage
Serious eye damage/eye 1 H318: Causes serious eye
irritation damage
Acute toxicity, Oral 4 H302: Harmful if swallowed

o H312: Harmful in contact with

Acute toxicity, Dermal 4 )

skin
Acute toxicity, Inhalation 4 H332: Harmful if inhaled

Specific target organ toxicity -

single exposure

H335: May cause respiratory
irritation

This is a composite classification based on similar amine compounds, as specific GHS

classifications for 3-aminoheptane can vary between suppliers.

Safe Handling and Storage

Proper handling and storage procedures are critical to minimize exposure and prevent

incidents.

Handling

» Work in a well-ventilated area, preferably under a chemical fume hood.[4][6]

Avoid contact with skin and eyes.[4]

Wear appropriate personal protective equipment (PPE).[4]

Use non-sparking tools and take precautionary measures against static discharge.[5][6]

Prevent the formation of aerosols and vapors.[4]
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Do not eat, drink, or smoke in areas where the chemical is handled.[2]

Storage

Store in a tightly closed container in a dry, cool, and well-ventilated place.[4][6]
Keep away from heat, sparks, open flames, and other ignition sources.[5][6]

Store separately from incompatible materials such as acids, strong oxidizing agents, acid
anhydrides, and acid chlorides.[5][6]

The storage area should be designated as a corrosives and flammables area.[5][6]

Personal Protective Equipment (PPE)

The following PPE is recommended when handling 3-aminoheptane:

Eye/Face Protection: Wear tightly fitting safety goggles with side-shields or a face shield.[2]
[4]

Skin Protection: Wear chemical-resistant gloves (e.g., nitrile rubber) and impervious clothing
to prevent skin contact.[4][7]

Respiratory Protection: If engineering controls are insufficient to maintain airborne
concentrations below exposure limits, use a NIOSH-approved respirator with an organic
vapor cartridge.[4][6]

Body Protection: A lab coat or chemical-resistant apron should be worn. In case of potential
splashing, a chemical-resistant suit may be necessary.[7]

First Aid Measures

In the event of exposure, immediate medical attention is crucial.
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Exposure Route First Aid Procedure

Move the victim to fresh air. If breathing is

) difficult, give oxygen. If not breathing, give

Inhalation . o ] ) )
artificial respiration. Seek immediate medical

attention.[4][5]

Immediately flush skin with plenty of water for at
_ least 15 minutes while removing contaminated
Skin Contact ) ) ) )
clothing and shoes. Seek immediate medical

attention.[4][8]

Immediately flush eyes with plenty of water for

at least 15 minutes, occasionally lifting the
Eye Contact upper and lower eyelids. Remove contact

lenses if present and easy to do. Continue

rinsing. Seek immediate medical attention.[6][9]

Do NOT induce vomiting. Rinse mouth with
) water. Never give anything by mouth to an
Ingestion . . . .
unconscious person. Seek immediate medical

attention.[4][6]

Accidental Release and Disposal
Accidental Release

o Evacuate personnel to a safe area.[4]

Ensure adequate ventilation.[4]

Remove all sources of ignition.[4]

Wear appropriate PPE.[4]

Contain the spill with an inert absorbent material (e.g., sand, earth, vermiculite).[2]

Collect the absorbed material into a suitable, closed container for disposal.[4]

Do not let the chemical enter drains.[4]
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Disposal

» Dispose of waste in accordance with local, state, and federal regulations.[2][7]
» Waste is classified as hazardous.[2]

Experimental Protocols

While a specific, detailed experimental protocol for determining the toxicity of 3-aminoheptane
was not found in the searched literature, a general methodology for an acute oral toxicity study
(LD50) is outlined below, based on standardized guidelines.

Title: Acute Oral Toxicity Study of 3-Aminoheptane in Rodents (Based on OECD Guideline
423)

Objective: To determine the median lethal dose (LD50) of 3-aminoheptane following a single
oral administration.

Materials:

3-Aminoheptane
» Vehicle (e.g., corn oil, water)

¢ Healthy, young adult laboratory rodents (e.g., Wistar rats or Swiss albino mice), nulliparous
and non-pregnant females are often preferred.

e Oral gavage needles

e Syringes

» Balances for weighing animals and test substance
» Standard laboratory animal caging

Methodology:

o Acclimatization: Animals are acclimated to the laboratory conditions for at least 5 days prior
to the study.
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e Dose Preparation: The test substance is prepared at the desired concentrations in the
selected vehicle.

e Animal Dosing:
o Animals are fasted overnight prior to dosing.
o Asingle dose of the test substance is administered to a group of animals by oral gavage.
o The study typically proceeds sequentially with groups of animals at different dose levels.
e Observation:

o Animals are observed for mortality, clinical signs of toxicity, and changes in body weight at
regular intervals for at least 14 days.

o Observations include changes in skin, fur, eyes, mucous membranes, respiratory,
circulatory, autonomic and central nervous systems, and somatomotor activity and
behavior pattern.

» Necropsy: All animals (those that die during the study and those sacrificed at the end) are
subjected to a gross necropsy.

o Data Analysis: The LD50 is calculated using appropriate statistical methods.

Visualizations
Logical Workflow for Safe Handling of 3-Aminoheptane
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Emergency Preparedness
Start: Handling 3-Aminoheptane - Locate eyewash/shower
- Know spill cleanup procedure

1. Risk Assessment
- Review SDS
- Identify Hazards

Y

2. Select & Don PPE
- Goggles/Face Shield
- Resistant Gloves
- Lab Coat/Apron
- Respirator (if needed)

A/

3. Use Engineering Controls
- Chemical Fume Hood
- Proper Ventilation

4. Safe Handling Procedure
- Use non-sparking tools

- Avoid aerosol generation
- Keep container closed

End of Use

Stofe Unused Material Dispose of Waste

5a. Safe Storage 5b. Waste Disposal
- Cool, dry, ventilated area - Collect in labeled container
- Away from incompatibles - Follow hazardous waste protocol

Click to download full resolution via product page

Caption: Logical workflow for the safe handling of 3-aminoheptane.
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First Aid Response Flowchart for 3-Aminoheptane
EXxposure

Exposure to 3-Aminoheptane Occurs

Assess the Situation
(Ensure own safety first)

Identify Route of Exposure

Breathing Swallowed

Inhalation [« Skin Contact Eye Contact Ingestion

l l l

Move to Fresh Air Remove Contaminated Clothing Flush Eyes with Water (15+ min) Rinse Mouth
Provide Oxygen if needed Flush with Water (15+ min) Remove Contact Lenses Do NOT Induce Vomiting

Seek Immediate Medical Attention
(Bring SDS)

Click to download full resolution via product page

Caption: First aid response flowchart for 3-aminoheptane exposure.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [An In-depth Technical Guide to the Safety and Handling
of 3-Aminoheptane]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1595020#3-aminoheptane-safety-and-handling-
precautions]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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